(2E,5E)-3-ethyl-2-(phenylimino)-5-[(2E)-3-phenylprop-2-en-1-ylidene]-1,3-thiazolidin-4-one

• Molecular Formula: C20H18N2OS
• Molecular Weight: 334.4 g/mol
• IUPAC Name: (5E)-3-ethyl-2-phenylimino-5-[(E)-3-phenylprop-2-enylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H18N2OS/c1-2-22-19(23)18(15-9-12-16-10-5-3-6-11-16)24-20(22)21-17-13-7-4-8-14-17/h3-15H,2H2,1H3/b12-9+,18-15+,21-20?
• InChI Key: GLZWWWRACRQACE-BFAMCNSESA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C=C\C2=CC=CC=C2)/SC1=NC3=CC=CC=C3
• SMILES: CCN1C(=O)C(=CC=CC2=CC=CC=C2)SC1=NC3=CC=CC=C3

Description

(2E,5E)-3-ethyl-2-(phenylimino)-5-[(2E)-3-phenylprop-2-en-1-ylidene]-1,3-thiazolidin-4-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound has been extensively studied for its synthesis methods, mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of (2E,5E)-3-ethyl-2-(phenylimino)-5-[(2E)-3-phenylprop-2-en-1-ylidene]-1,3-thiazolidin-4-one involves the inhibition of various enzymes and proteins that are involved in disease progression. The compound has been shown to inhibit the activity of tyrosine kinase, which is involved in cancer cell proliferation.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor properties. The compound has also been shown to improve insulin sensitivity and reduce blood glucose levels in diabetic animals.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in lab experiments, including its easy synthesis and low cost. However, the compound has limitations in terms of its solubility and stability, which can affect its efficacy in certain experiments.

Future Directions

There are several future directions for research on (2E,5E)-3-ethyl-2-(phenylimino)-5-[(2E)-3-phenylprop-2-en-1-ylidene]-1,3-thiazolidin-4-one. One potential direction is the development of new derivatives of the compound with improved efficacy and reduced toxicity. Another direction is the investigation of the compound's potential applications in material science, such as in the development of new sensors and catalysts. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of (2E,5E)-3-ethyl-2-(phenylimino)-5-[(2E)-3-phenylprop-2-en-1-ylidene]-1,3-thiazolidin-4-one involves the reaction of ethyl acetoacetate with thiosemicarbazide to obtain 3-ethyl-2-thioxo-1,3-thiazolidin-4-one. This intermediate is then reacted with benzaldehyde and cinnamaldehyde to obtain the desired compound.

Scientific Research Applications

The compound has been studied for its potential applications in various scientific fields, including medicinal chemistry, drug discovery, and material science. The compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.